4-{[(2-Methoxy-ethyl)-methyl-amino]-methyl}-thiazol-2-ylamine

• Molecular Formula: C8H15N3OS
• Molecular Weight: 201.29 g/mol
• IUPAC Name: 4-[[2-methoxyethyl(methyl)amino]methyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C8H15N3OS/c1-11(3-4-12-2)5-7-6-13-8(9)10-7/h6H,3-5H2,1-2H3,(H2,9,10)
• InChI Key: XDZFJBDIQFJTGA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)CC1=CSC(=N1)N

Description

4-{[(2-Methoxy-ethyl)-methyl-amino]-methyl}-thiazol-2-ylamine is a useful research compound. Its molecular formula is C8H15N3OS and its molecular weight is 201.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(chloromethyl)thiazol-2-amine hydrochloride (Intermediate I) (1 meq) was suspended in THF (20 ml) and DIEA (2 eq.) was added followed by addition of N-methyl-methoxyethylamine (1 eq.). The reaction was heated at reflux overnight. The reaction was concentrated by evaporation to solid residue.